Cas no 23464-96-2 (2-Oxazolepropanoicacid, 5-(4-bromophenyl)-)

• Product Name: 2-Oxazolepropanoicacid, 5-(4-bromophenyl)-
• CAS No: 23464-96-2
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 252088
• PubChem ID: 24884367
• Update Time: 2025-05-20

2-Oxazolepropanoicacid, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropanoicacid, 5-(4-bromophenyl)-
• 3-[5-(4-BROMOPHENYL)-1,3-OXAZOL-2-YL]PROPANOIC ACID
• 5-(4-Bromophenyl)oxazole-2-propionic acid
• 2-Oxazolepropanoicacid,5-(4-bromophenyl)
• 3-[5-(4-bromo-phenyl)-oxazol-2-yl]-propionic acid
• MFCD07784410
• J-015117
• 2-Oxazolepropanoic acid, 5-(4-bromophenyl)-
• 5-(4-Bromophenyl)oxazole-2-propionic acid, 97%
• CS-0359563
• SCHEMBL18169197
• AR-683/43306484
• A912876
• 3-(5-(4-Bromophenyl)oxazol-2-yl)propanoic acid
• TS-01075
• 3-(5-(4-Bromophenyl)oxazol-2-yl)propanoicacid
• DTXSID50581415
• AKOS000148877
• 3-[5-(4-BROMOPHENYL)-1,3-OXAZOL-2-YL]PROPANOICACID
• 23464-96-2
• G78809

• MDL： MFCD07784410
• Inchi： 1S/C12H10BrNO3/c13-9-3-1-8(2-4-9)10-7-14-11(17-10)5-6-12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： JLFDJAGKPSZXGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(CCC(=O)O)O1

Computed Properties

• Exact Mass: 294.98400
• Monoisotopic Mass: 294.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.551
• Melting Point: 160-164 °C
• Boiling Point: 456.704°C at 760 mmHg
• Flash Point: 230.007°C
• Refractive Index: 1.593
• PSA: 63.33000
• LogP: 3.12130
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Oxazolepropanoicacid, 5-(4-bromophenyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22; R41
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-Oxazolepropanoicacid, 5-(4-bromophenyl)-

Introduction to 2-Oxazolepropanoic Acid, 5-(4-Bromophenyl)- (CAS No. 23464-96-2)

2-Oxazolepropanoic acid, 5-(4-bromophenyl)- (CAS No. 23464-96-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and an oxazole ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The presence of the brominated phenyl group further modulates the compound's physicochemical properties, such as lipophilicity and electronic distribution, which are crucial for optimizing its pharmacological profile.

Recent studies have explored the potential of 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a potent agonist for metabotropic glutamate receptors (mGluRs), which are key players in synaptic transmission and plasticity. By modulating these receptors, 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- may offer therapeutic benefits for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its potential in neurological disorders, 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The synthesis of 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a brominated benzaldehyde with an appropriate amine followed by cyclization to form the oxazole ring. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic approaches, have been employed to improve the efficiency and scalability of the process.

Pharmacokinetic studies have provided valuable insights into the behavior of 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- in biological systems. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. Its lipophilicity allows it to cross cell membranes efficiently, while its metabolic stability ensures prolonged action at target sites. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Toxicological evaluations have also been conducted to assess the safety profile of 2-Oxazolepropanoic acid, 5-(4-bromophenyl)-. Preclinical studies in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, comprehensive toxicological assessments are ongoing to ensure its safety for human use.

In conclusion, 2-Oxazolepropanoic acid, 5-(4-bromophenyl)- (CAS No. 23464-96-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts in areas such as neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.